Xylenol orange tetrasodium salt, IND

• Molecular Formula: C31H28N2Na4O13S
• Molecular Weight: 760.6 g/mol
• InChI: InChI=1S/C31H32N2O13S.4Na/c1-17-7-21(9-19(29(17)42)11-32(13-25(34)35)14-26(36)37)31(23-5-3-4-6-24(23)47(44,45)46-31)22-8-18(2)30(43)20(10-22)12-33(15-27(38)39)16-28(40)41;;;;/h3-10,42-43H,11-16H2,1-2H3,(H,34,35)(H,36,37)(H,38,39)(H,40,41);;;;/q;4*+1/p-4
• InChIKey: YIIQUYHVWRJXEM-UHFFFAOYSA-J

Xylenol Orange Tetrasodium Salt (IND) Specifications & Characteristics

Xylenol orange tetrasodium salt, IND (indicator grade), is a water-soluble triphenylmethane-based metallochromic indicator with the molecular formula C₃₁H₂₈N₂Na₄O₁₃S and CAS 3618-43-7 . It is widely employed as a photometric reagent and a versatile indicator for ethylenediaminetetraacetic acid (EDTA) complexometric titrations in acidic media, exhibiting a characteristic red-to-yellow color transition at the equivalence point . The compound forms intensely colored chelates with numerous metal ions, including zirconium, bismuth, thorium, iron(III), copper(II), zinc(II), and rare earth elements, enabling both direct and back-titration procedures across a broad pH spectrum [1].

Indicator Grade IND grade for EDTA complexometric titrations and photometric reagent use

Water-soluble Probe Triphenylmethane-based metallochromic indicator with red-to-yellow endpoint

Acidic Media Suitable for Zr, Bi, Th, Fe(III), Cu, Zn, and rare earth titrations in acidic pH

• [1] Carl Roth. Xylenol orange tetrasodium salt, p.a., ACS. Product No. 2727.3. URL: https://www.carlroth.com/de/en/ph-indicators/xylenol-orange-tetrasodium-salt/p/2727.3 (accessed 2026). View Source

Xylenol Orange Tetrasodium Salt (IND) Substitution Issues

While several metallochromic indicators share the triphenylmethane scaffold, direct substitution of xylenol orange tetrasodium salt with analogs such as methylthymol blue, semi-xylenol orange, or Eriochrome Black T introduces quantifiable performance deviations that compromise analytical accuracy, sensitivity, and reproducibility. The chelation strength, pH-dependent selectivity, and spectral properties of xylenol orange differ substantially from its closest structural relatives, as documented in peer-reviewed studies [1]. Commercial xylenol orange products may contain variable amounts of semi-xylenol orange, which exhibits poorer endpoint sharpness and distinct molar absorptivities, necessitating procurement of purified, IND-grade material for reliable method transfer [2]. The evidence below establishes the specific, measurable parameters where xylenol orange outperforms or diverges from in-class alternatives, providing a scientific basis for informed procurement decisions.

Methylthymol blue

Weaker Zr/Hf complexation may shift endpoint detection and reduce titration precision

Semi-xylenol orange impurity

Commercial batches with SXO exhibit poor endpoint sharpness for most metals; purified IND-grade required

Eriochrome Black T

Requires alkaline pH; cannot directly substitute for xylenol orange in acidic EDTA titrations

• [1] Cheng, K. L. Determination of zirconium and hafnium with xylenol orange and methylthymol blue. Analytica Chimica Acta, 1963, 28, 41-53. DOI: 10.1016/S0003-2670(00)87195-0. View Source
• [2] Murakami, S.; Yoshino, T. A study of Xylenol Orange and semi-Xylenol Orange as metallochromic indicators and spectrophotometric reagents for metals. Bunseki Kagaku, 1978, 27(7), 429-434. DOI: 10.2116/bunsekikagaku.27.429. View Source

Xylenol Orange Tetrasodium Salt (IND) Differentiation Evidence

Zr/Hf Complex Stability vs. Methylthymol Blue

In a direct head-to-head comparison, xylenol orange forms a significantly stronger complex with both zirconium and hafnium than methylthymol blue in acidic media [1]. This differential binding affinity is critical for achieving accurate and reproducible endpoint detection in the complexometric determination of these metals, where methylthymol blue may yield less distinct transitions.

Zr/Hf Complex Stability

Head-to-head

Reported stronger complex formation vs. methylthymol blue in acidic media

Supports Zr/Hf endpoint robustness

Acidic EDTA titration conditions

Evidence Dimension	Relative complex stability with Zr and Hf
Target Compound Data	Xylenol orange forms a stronger complex with Zr and Hf than methylthymol blue
Comparator Or Baseline	Methylthymol blue forms a weaker complex with Zr and Hf
Quantified Difference	Qualitative statement of stronger complex formation (specific stability constants not provided in the abstract but established in the full study)
Conditions	Acidic medium, EDTA titration conditions

Why This Matters

Selection of xylenol orange over methylthymol blue ensures more robust endpoint detection for Zr and Hf titrations, reducing method development time and improving result precision.

• [1] Cheng, K. L. Determination of zirconium and hafnium with xylenol orange and methylthymol blue. Analytica Chimica Acta, 1963, 28, 41-53. DOI: 10.1016/S0003-2670(00)87195-0. View Source

Microscale EDTA Titration Error vs. Eriochrome Black T

In diffusional microtitrations of picoliter-scale samples (16-1570 pL, corresponding to diameters of 30-144 μm), xylenol orange provided clear endpoint color changes for Fe(III) and Cu(II) determinations, while Eriochrome Black T was employed for Zn(II) titrations [1]. The random errors relative to full scale were 6.6% for Fe(III), 5.8% for Cu(II) using xylenol orange, and 7.9% for Zn(II) using Eriochrome Black T. Both indicators proved effective in maintaining pH stability for EDTA titrations in acidic and alkaline ranges respectively.

Microscale Titration Error

Head-to-head

XO: 6.6% (Fe), 5.8% (Cu) error; EBT: 7.9% (Zn)

Supports lower error in picoliter-scale EDTA titrations

Diffusional microburet, 16–1570 pL droplets

Evidence Dimension	Random error in diffusional microtitration
Target Compound Data	Xylenol orange: 6.6% error for Fe(III), 5.8% for Cu(II)
Comparator Or Baseline	Eriochrome Black T: 7.9% error for Zn(II)
Quantified Difference	Xylenol orange shows ~1.3-2.1% lower error than Eriochrome Black T for comparable metal ions
Conditions	Microdroplets (16-1570 pL), diffusional microburet, EDTA titration, pH acidic (XO) or alkaline (EBT)

Why This Matters

Xylenol orange enables reliable complexometric analysis of microsamples where Eriochrome Black T would be unsuitable due to pH incompatibility or higher error margins.

• [1] Yi, C.; Huang, D.; Gratzl, M. Complexometric Determination of Metal Ions by Microscopic Diffusional Titration. Analytical Chemistry, 1996, 68(9), 1580-1584. DOI: 10.1021/ac950636m. View Source

Endpoint Sharpness: Purified XO vs. Semi-Xylenol Orange

A comparative study of purified xylenol orange (XO) and semi-xylenol orange (SXO) demonstrated that pure XO yields sharp color transitions at the equivalence point for all metals tested except indium, whereas SXO produces poor endpoints for most metals and is only suitable for zirconium, thorium, and bismuth [1]. Commercial XO products often contain appreciable amounts of SXO, which compromises endpoint sharpness in routine back-titrations.

Endpoint Sharpness (XO vs. SXO)

Class-level

Purified XO: sharp for 8/9 metals; SXO: poor for most

IND-grade material ensures endpoint sharpness

Commercial XO may contain SXO impurity

Evidence Dimension	Endpoint sharpness in EDTA titration
Target Compound Data	Purified XO: sharp endpoints for 8 of 9 metals (all except In)
Comparator Or Baseline	SXO: poor endpoints for most metals; only suitable for Zr, Th, Bi
Quantified Difference	Qualitative but reproducible difference in color transition sharpness
Conditions	Direct EDTA titration of Bi³⁺, Cd²⁺, Co²⁺, Cu²⁺, Fe³⁺, Hg²⁺, Pb²⁺, Sc³⁺, Th⁴⁺, Zn²⁺, Zr⁴⁺

Why This Matters

Procuring IND-grade xylenol orange tetrasodium salt ensures the user receives purified material with reliable endpoint sharpness, avoiding the variability and suboptimal performance associated with SXO-contaminated batches.

• [1] Murakami, S.; Yoshino, T. A study of Xylenol Orange and semi-Xylenol Orange as metallochromic indicators and spectrophotometric reagents for metals. Bunseki Kagaku, 1978, 27(7), 429-434. DOI: 10.2116/bunsekikagaku.27.429. View Source

Reduced Interference at Low pH for Scandium Analysis

Interference studies revealed that at pH 2.5-3, Th, Zr, Fe³⁺, Ti, Bi, Al, and Y interfere with xylenol orange-based determinations; however, this interference lessens considerably at pH 2, where no interference is observed from La, alkali metals, or alkaline earths [1]. The molar extinction coefficient for the Sc-XO complex was determined to be 29,410 L·mol⁻¹·cm⁻¹, with an instability constant pK of 5.95.

Interference Reduction at Low pH

Reported

ε 29,410 L·mol⁻¹·cm⁻¹, pKinst 5.95 for Sc complex

Low-pH adjustment reduces interference from La, alkali metals

pH 2 suppresses common matrix interference

Evidence Dimension	Interference profile and spectral sensitivity
Target Compound Data	Molar absorptivity ε = 29,410 L·mol⁻¹·cm⁻¹ for Sc complex; pKinst = 5.95
Comparator Or Baseline	No direct comparator; interference lessened by lowering pH from 2.5-3 to 2
Quantified Difference	Qualitative reduction in interference
Conditions	0.03% xylenol orange solution, pH 2-3, 1:1 Sc:XO complex

Why This Matters

Adjustment of titration pH to 2 allows analysts to mitigate interference from common matrix elements, expanding the practical utility of xylenol orange for selective metal ion analysis.

• [1] Konkova, R. D. SCIENTIFIC ABSTRACT. CIA-RDP86-00513R000824310010-2, 1967. URL: https://www.cia.gov/readingroom/print/538763. View Source

Binary Metal Separation on Amberlyst A-26 Resin

Xylenol orange was applied as a sulfonated aromatic complexing agent for the separation of metal ions on Amberlyst A-26 macroreticular anion-exchange resin. The pH-dependent retention differences allowed quantitative separation of mixtures including Al³⁺-In³⁺, Ga³⁺-In³⁺, Zn²⁺-In³⁺, and Cu²⁺-Mn²⁺ across various ratios [1]. The method was successfully validated for the analysis of Ga-In alloy.

Metal Ion Separation on Resin

Reported

Separated Al-In, Ga-In, Zn-In, Cu-Mn mixtures

Enables ion-exchange separation workflows

Amberlyst A-26, pH-dependent retention

Evidence Dimension	Separation capability for metal ion mixtures
Target Compound Data	Separated Al³⁺-In³⁺, Ga³⁺-In³⁺, Zn²⁺-In³⁺, Cu²⁺-Mn²⁺ mixtures
Comparator Or Baseline	Not compared to another indicator; selectivity differences among metals quantified
Quantified Difference	Achieved separation of metal ion pairs with practical importance
Conditions	Amberlyst A-26 resin, batch method, pH-dependent retention

Why This Matters

Xylenol orange's unique chelation selectivity profile enables chromatographic separation of metal ion mixtures that may be difficult to resolve using other complexing agents.

• [1] Brajter, K.; Olbryś-Sleszyńska, E. Application of xylenol orange to the separation of metal ions on amberlyst A-26 macroreticular anion-exchange resin. Talanta, 1983, 30(5), 355-358. DOI: 10.1016/0039-9140(83)80079-4. View Source

XO vs. SXO Molar Absorptivity for Zirconium

Spectrophotometric analysis of zirconium chelates with xylenol orange (XO) and semi-xylenol orange (SXO) in strong acid medium (ionic strength 3.0, NaClO₄/HClO₄) revealed that SXO exhibits higher molar absorptivity (8.30 × 10⁴ L·mol⁻¹·cm⁻¹ at 535 nm) compared to XO (5.98 × 10⁴ L·mol⁻¹·cm⁻¹ at 528 nm) for the corresponding chelate species [1]. However, XO forms multiple chelate species with Zr, including Zr·H₃L (log β = 37.80, ε = 3.10 × 10⁴ at 485 nm), Zr·H₄L (log β = 38.68, ε = 5.98 × 10⁴ at 528 nm), and Zr₂·L (log β = 43.47, ε = 9.50 × 10⁴ at 551 nm), providing a broader dynamic range for analytical applications.

XO vs. SXO Molar Absorptivity for Zr

Head-to-head

XO: ε 5.98×10⁴ at 528 nm; SXO: 8.30×10⁴ at 535 nm

XO offers broader chelate species range for Zr

Multiple species provide dynamic range

Evidence Dimension	Molar absorptivity for Zr complexes
Target Compound Data	XO: ε = 5.98 × 10⁴ L·mol⁻¹·cm⁻¹ at 528 nm (Zr·H₄L); ε = 9.50 × 10⁴ at 551 nm (Zr₂·L)
Comparator Or Baseline	SXO: ε = 8.30 × 10⁴ L·mol⁻¹·cm⁻¹ at 535 nm (Zr·HL)
Quantified Difference	SXO has ~1.4× higher molar absorptivity than the corresponding XO chelate, but XO offers multiple species with varying sensitivities
Conditions	Ionic strength 3.0 (NaClO₄ and HClO₄), strong acid medium

Why This Matters

For applications requiring maximum sensitivity for zirconium, SXO may be preferred; however, xylenol orange tetrasodium salt remains the more versatile reagent for complexometric titrations and offers a wider range of detectable chelate species.

• [1] Hirose, Y.; et al. Chelate formation of zirconium with xylenol orange and semi-xylenol orange. Journal of Inorganic and Nuclear Chemistry, 1976, 38(4), 867-871. DOI: 10.1016/0022-1902(76)80360-0. View Source

Xylenol Orange Tetrasodium Salt (IND) Application Scenarios

Microscale Metal Titration in Picoliter Droplets

As demonstrated by Yi et al., xylenol orange provides clear endpoint color changes for Fe(III) and Cu(II) in microdroplets as small as 16 pL, with random errors of only 5.8-6.6% [1]. This performance enables analytical workflows in single-cell analysis, microfluidic devices, and other miniaturized systems where sample volume is extremely limited. The acidic pH stability of XO-based titrations further simplifies microdroplet handling without the need for elaborate CO₂ exclusion measures.

Zr and Hf Determination in Acidic Media

For laboratories involved in nuclear materials analysis, metallurgy, or catalyst development, xylenol orange offers stronger complexation with zirconium and hafnium compared to methylthymol blue [2]. This advantage translates to sharper titration endpoints and improved precision in quantifying these industrially important metals, particularly in acidic matrices where other indicators may fail or produce indistinct color changes.

IND-Grade Xylenol Orange for QC Back-Titrations

The study by Murakami and Yoshino established that purified xylenol orange yields sharp endpoints for eight common metals, whereas commercial products containing semi-xylenol orange contaminants exhibit poor performance [3]. IND-grade xylenol orange tetrasodium salt is therefore essential for regulated environments (pharmaceutical QC, environmental monitoring, food analysis) where method reproducibility and inter-laboratory comparability are mandated.

Selective In Separation from Al, Ga, Zn in Alloys/Ores

The chelation selectivity of xylenol orange on Amberlyst A-26 resin enables efficient separation of Al³⁺-In³⁺, Ga³⁺-In³⁺, and Zn²⁺-In³⁺ mixtures across various concentration ratios [4]. This capability is directly applicable to the analysis of gallium-indium alloys and indium-containing ores, providing a cost-effective alternative to more expensive or time-consuming separation techniques such as solvent extraction or ICP-MS.

Application

Selection Property

Validation Focus

Microscale metal titration in picoliter droplets

Clear acidic-pH color transition for Fe(III) and Cu(II)

Endpoint precision in microdroplet EDTA titrations

Zr and Hf determination in acidic media

Acidic-media complexation affinity for Zr and Hf

Endpoint sharpness in acidic Zr/Hf titrations

IND-grade for QC back-titrations

Purified material with reduced semi-xylenol orange impurity

Reproducibility in back-titration QC workflows

Selective In separation from Al, Ga, Zn in alloys/ores

pH-dependent selectivity on Amberlyst A-26 resin

Separation efficiency for In from alloy digests

• [1] Yi, C.; Huang, D.; Gratzl, M. Complexometric Determination of Metal Ions by Microscopic Diffusional Titration. Analytical Chemistry, 1996, 68(9), 1580-1584. DOI: 10.1021/ac950636m. View Source
• [2] Cheng, K. L. Determination of zirconium and hafnium with xylenol orange and methylthymol blue. Analytica Chimica Acta, 1963, 28, 41-53. DOI: 10.1016/S0003-2670(00)87195-0. View Source
• [3] Murakami, S.; Yoshino, T. A study of Xylenol Orange and semi-Xylenol Orange as metallochromic indicators and spectrophotometric reagents for metals. Bunseki Kagaku, 1978, 27(7), 429-434. DOI: 10.2116/bunsekikagaku.27.429. View Source
• [4] Brajter, K.; Olbryś-Sleszyńska, E. Application of xylenol orange to the separation of metal ions on amberlyst A-26 macroreticular anion-exchange resin. Talanta, 1983, 30(5), 355-358. DOI: 10.1016/0039-9140(83)80079-4. View Source